Cas no 1344877-46-8 (N'-hydroxy-3-(propan-2-yl)aminopropanimidamide)

• Product Name: N'-hydroxy-3-(propan-2-yl)aminopropanimidamide
• CAS No: 1344877-46-8
• MF: C₆H₁₅N₃O
• MW: 145.202800989151
• CID: 5159294
• PubChem ID: 64328150
• Update Time: 2025-07-09

N'-hydroxy-3-(propan-2-yl)aminopropanimidamide Chemical and Physical Properties

Names and Identifiers

• Propanimidamide, N-hydroxy-3-[(1-methylethyl)amino]-
• n'-Hydroxy-3-(isopropylamino)propanimidamide
• N'-hydroxy-3-(propan-2-yl)aminopropanimidamide

• Inchi： 1S/C6H15N3O/c1-5(2)8-4-3-6(7)9-10/h5,8,10H,3-4H2,1-2H3,(H2,7,9)
• InChI Key： STUAWOSILVBZEQ-UHFFFAOYSA-N
• SMILES： C(NO)(=N)CCNC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N'-hydroxy-3-(propan-2-yl)aminopropanimidamide

N'-Hydroxy-3-(Propan-2-Yl)Aminopropanimidamide (CAS No. 1344877-46-8)

N'-Hydroxy-3-(propan-2-yl)aminopropanimidamide, with the CAS number 1344877-46-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic properties.

The structure of N'-hydroxy-3-(propan-2-yl)aminopropanimidamide consists of a propanimidamide backbone with a hydroxyl group attached to the nitrogen atom and a propan-2-yl group at the third position of the propane chain. This unique structure allows for diverse interactions within biological systems, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of N'-hydroxy substituents in modulating the pharmacokinetic properties of compounds. The hydroxyl group in this molecule has been shown to enhance solubility and improve bioavailability, which are critical factors in drug design. Additionally, the propan-2-yl group contributes to the molecule's lipophilicity, enabling it to cross cellular membranes more effectively.

One of the most promising applications of N'-hydroxy-3-(propan-2-yl)aminopropanimidamide is in the field of enzyme inhibition. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain proteases, which are key targets in the treatment of inflammatory diseases and cancer. The ability to selectively inhibit these enzymes without affecting other cellular processes makes this compound a strong candidate for further preclinical studies.

Furthermore, N'-hydroxy derivatives have been explored for their potential role in antioxidant therapy. The hydroxyl group in this compound can act as a hydrogen donor, neutralizing free radicals and reducing oxidative stress in cells. This property has led to investigations into its use as a protective agent against neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, N'-hydroxy-3-(propan-2-y l)aminopropanimidamide can be prepared through a variety of methods, including nucleophilic substitution and amide formation reactions. Recent advancements in catalytic techniques have enabled more efficient and scalable production of this compound, making it more accessible for large-scale research and commercial applications.

The stability and shelf life of N'-hydroxy derivatives are critical considerations for their practical use. Studies have shown that N'-hydroxy compounds are generally stable under normal storage conditions but may degrade under harsh conditions such as high temperatures or prolonged exposure to light. Proper storage protocols are essential to maintain the integrity and potency of this compound.

In conclusion, N'-hydroxy derivatives like N'-hydroxy -3-(propan -2 - yl )aminopro pan imid amide ( CAS No . 1344877 - 46 - 8 ) represent an exciting area of research with potential applications across multiple therapeutic areas . Continued exploration into their mechanisms of action , optimization of their properties , and evaluation in clinical settings will be crucial for unlocking their full potential as therapeutic agents .